molecular formula C19H24N2O B4717651 N-[2-(dimethylamino)ethyl]-3,3-diphenylpropanamide

N-[2-(dimethylamino)ethyl]-3,3-diphenylpropanamide

Cat. No. B4717651
M. Wt: 296.4 g/mol
InChI Key: CEHJXMKJEJTESV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(dimethylamino)ethyl]-3,3-diphenylpropanamide, commonly known as Dibucaine, is a local anesthetic agent that is used to numb the skin and mucous membranes. It belongs to the class of amide-type local anesthetics and is widely used in scientific research applications.

Mechanism of Action

Dibucaine exerts its local anesthetic effect by blocking the voltage-gated sodium channels in the nerve fibers. It binds to the intracellular portion of the sodium channels and prevents the influx of sodium ions, thereby inhibiting the propagation of the action potential. This results in the numbness of the affected area.
Biochemical and Physiological Effects:
Dibucaine has several biochemical and physiological effects, including the inhibition of the release of neurotransmitters, the alteration of the membrane potential, and the disruption of the ion balance. It also affects the metabolism of the cells by inhibiting the activity of the mitochondrial respiratory chain and the ATP synthesis.

Advantages and Limitations for Lab Experiments

Dibucaine has several advantages in lab experiments, including its high potency, long duration of action, and low toxicity. It is also readily available and easy to use. However, it has some limitations, including the potential for systemic toxicity, the risk of allergic reactions, and the possibility of developing tolerance.

Future Directions

There are several future directions for the research on Dibucaine, including the development of new local anesthetic agents with improved efficacy and safety profiles, the investigation of the interaction of local anesthetics with ion channels and biological membranes, and the exploration of the potential therapeutic applications of Dibucaine in various medical conditions.
Conclusion:
In conclusion, Dibucaine is a widely used local anesthetic agent in scientific research applications. It has a well-established mechanism of action, and its biochemical and physiological effects have been extensively studied. Dibucaine has several advantages and limitations for lab experiments, and there are several future directions for the research on this compound. Overall, Dibucaine is an important tool in the study of local anesthetics and the nervous system.

Scientific Research Applications

Dibucaine is used in scientific research for various purposes, including the investigation of the mechanism of action of local anesthetics, the study of ion channels, and the development of new local anesthetic agents. It is also used as a tool to study the effects of local anesthetics on the nervous system and to investigate the interaction of local anesthetics with biological membranes.

properties

IUPAC Name

N-[2-(dimethylamino)ethyl]-3,3-diphenylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N2O/c1-21(2)14-13-20-19(22)15-18(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,18H,13-15H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEHJXMKJEJTESV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCNC(=O)CC(C1=CC=CC=C1)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.